2-Nitroaniline

• CAS No.: 88-74-4
• Product Name: 2-Nitroaniline
• Molecular Formula: C6H6N2O2
• Molecular Weight: 138.12 g/mol
• IUPAC Name: 2-nitroaniline
• Standard InChI: InChI=1S/C6H6N2O2/c7-5-3-1-2-4-6(5)8(9)10/h1-4H,7H2
• Standard InChIKey: DPJCXCZTLWNFOH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)N)[N+](=O)[O-]
• Canonical SMILES: C1=CC=C(C(=C1)N)[N+](=O)[O-]
• Boiling Point: 543 °F at 760 mm Hg (NTP, 1992); 284.0 °C; 284 °C
• Colorform: Yellow-orange crystals from boiling water; Orange-red needles
• Density: 1.44 at 68 °F (USCG, 1999); 0.9015 at 25 °C/4 °C; 1.44 g/cm³
• Flash Point: 335 °F (NTP, 1992); 168 °C
• Melting Point: 160.7 °F (NTP, 1992); 71.0 °C; 71 °C
• Physical Description: O-nitroaniline is an orange solid with a musty odor. Sinks and mixes slowly with water. (USCG, 1999); ORANGE-YELLOW CRYSTALS.
• Description: O-nitroaniline is an orange solid with a musty odor. Sinks and mixes slowly with water. (USCG, 1999)
• Solubility: less than 1 mg/mL at 70.7° F (NTP, 1992); 0.01 M; Soluble in ethanol; very soluble in ether, acetone, benzene, chloroform; Slightly sol in cold water; sol in hot water; In water, 1.47X10+3 mg/L at 30 °C; Solubility in water, g/100ml at 25 °C: 0.126
• Synonyms: o-Nitroaniline; 1-Amino-2-nitrobenzene; 1-Nitro-2-aminobenzene; 2-Aminonitrobenzene; 2-Nitrobenzenamine; 2-Nitrophenylamine; Azoene Fast Orange GR Base; Azoene Fast Orange GR Salt; Azofix Orange GR Salt; Azogene Fast Orange GR; Brentamine Fast Orange
• Vapor Density: 4.77 (NTP, 1992) (Relative to Air)
• Vapor Pressure: 1 mm Hg at 219.2 °F ; <0.1 mm Hg at 86° F (NTP, 1992); 0.00 mmHg; 2.77X10-3 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 4
• PubChem Compound: 6946
• Last Modified: Nov 11 2021